2-Amino-indan-5-carboxylic acid methyl ester hydrochloride

• IUPAC Name: methyl 2-amino-2,3-dihydro-1H-indene-5-carboxylate;hydrochloride
• InChI: InChI=1S/C11H13NO2.ClH/c1-14-11(13)8-3-2-7-5-10(12)6-9(7)4-8;/h2-4,10H,5-6,12H2,1H3;1H
• InChI Key: PPTWLZCJJYQAKN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(CC(C2)N)C=C1.Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• CAS No.: 1824073-30-4

Description

2-Amino-indan-5-carboxylic acid methyl ester hydrochloride is a chemical compound with the molecular formula C11H13NO2. It is used in various chemical reactions and has several properties that make it useful in the field of organic chemistry.

Synthesis Analysis

Amino acid methyl ester hydrochlorides, such as this compound, can be synthesized in good to excellent yields by the room temperature reaction of amino acids with methanol in the presence of trimethylchlorosilane. This method is compatible with natural amino acids, as well as other aromatic and aliphatic amino acids.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C11H13NO2. Further analysis of its molecular structure would require more specific information or advanced analytical techniques.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 285.4±40.0 °C, a density of 1.179±0.06 g/cm3, and a pKa of 6.12±0.20.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations Studies on compounds with structural similarities to 2-Amino-indan-5-carboxylic acid methyl ester hydrochloride, such as amino acid esters and carboxylic acid derivatives, have demonstrated their utility in diverse synthetic applications. For example, amino acid methyl esters have been utilized in palladium-catalyzed aminocarbonylation reactions, leading to the formation of complex amides (Müller et al., 2005). Additionally, the synthesis of amino acid methyl esters from natural amino acids through reactions with methanol has been reported, highlighting a straightforward method for preparing these esters in good to excellent yields (Li & Sha, 2008).

Catalysis and Reaction Mechanisms The reactivity and catalytic applications of compounds bearing amino and ester functional groups are of significant interest. For instance, studies on the Diels−Alder reaction of 2-amino-substituted furans show how these compounds can participate in cycloadditions to afford polysubstituted anilines, a process relevant for the synthesis of complex aromatic compounds (Padwa et al., 1997). This showcases the potential of amino-indan derivatives in facilitating similar transformations.

Biobased Materials and Environmental Applications The development of biobased polyesters using compounds like 2,5-bis(hydroxymethyl)furan demonstrates the environmental benefits of incorporating renewable resources into materials science (Jiang et al., 2014). While not directly related, the use of similar furan derivatives suggests the potential for this compound in the synthesis of environmentally friendly materials.